2-chloro-5-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8ClN3O3S2/c15-10-4-3-8(18(20)21)6-9(10)13(19)17-14-16-11(7-23-14)12-2-1-5-22-12/h1-7H,(H,16,17,19)
• InChI Key: ZRHAELBJERHTAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C14H8ClN3O3S2
• Molecular Weight: 365.8 g/mol

Description

“2-chloro-5-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide” is a complex organic compound. It contains a benzamide group, which is an amide derived from benzoic acid, and it also contains a thiophene and a thiazole group, both of which are sulfur-containing heterocycles.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated methods for synthesizing related compounds, showcasing the chemical reactivity and versatility of this class of molecules. For instance, Androsov explored the synthesis of 1,1-dialkylindolium-2-thiolates through base-induced transformation of related chloro-nitrophenyl-thiadiazole compounds, illustrating the potential for generating diverse molecular structures from similar starting materials (Androsov, 2008). This research highlights the synthetic utility of chloro-nitrophenyl derivatives in constructing complex heterocyclic frameworks.

Biological Evaluation and Drug Design

The compound's derivatives have been evaluated for their biological activities, particularly as potential antitumor agents. Yoshida et al. designed and synthesized benzothiazole derivatives based on a similar structural framework, demonstrating significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005). This research underscores the importance of structural motifs present in the compound for medicinal chemistry applications.

Anti-Infective Drug Development

Thiazolides, a novel class of anti-infective drugs, have been derived from compounds featuring nitrothiazole rings, similar to the structural components of the mentioned compound. Hemphill, Müller, and Müller reported on the broad spectrum of activities of these derivatives against various pathogens, indicating the potential for developing new anti-infective treatments (Hemphill, Müller, & Müller, 2012).

Material Science Applications

In the realm of materials science, the introduction of nitro groups and related heterocyclic structures has been explored for developing high-refractive-index polymers. Javadi et al. demonstrated the synthesis of polymers incorporating nitro substituents and thiazole rings, achieving materials with high refractive indices and excellent solubility properties (Javadi et al., 2015). This indicates the potential for using similar chemical frameworks in creating advanced optical materials.

Future Directions

The future directions for research on “2-chloro-5-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide” could involve further exploration of its biological activities and potential therapeutic applications. Given the diverse biological activities of similar compounds, there is potential for “2-chloro-5-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide” to be explored for newer therapeutic possibilities.